2-Pyrrolidin-1-yl-isonicotinic acid
Overview
Description
2-Pyrrolidin-1-yl-isonicotinic acid, also known as 2-(pyrrolidin-1-yl)pyridine-4-carboxylic acid, is an organic compound with the molecular formula C10H12N2O2 . It has a molecular weight of 192.22 g/mol . The compound is a derivative of pyridine with a carboxylic acid substituent at the 4-position .
Molecular Structure Analysis
The molecular structure of 2-Pyrrolidin-1-yl-isonicotinic acid is characterized by a pyrrolidine ring attached to the nitrogen atom of an isonicotinic acid molecule . The InChI Key for this compound is PQLHQGBNMJTAEH-UHFFFAOYSA-N .Scientific Research Applications
Neurodegenerative Disease Research
The pyrrolidine scaffold is recognized for its role in neurodegenerative diseases, including Parkinson’s, Huntington’s, and Alzheimer’s disease . Compounds like 2-Pyrrolidin-1-yl-isonicotinic acid can be used to study the dysregulation of tropomyosin receptor kinases (TrkA/B/C), which are significant in the development of these diseases .
Oncology
The same Trk receptors are known to drive tumorigenesis and metastatic potential in various human cancers . Research involving 2-Pyrrolidin-1-yl-isonicotinic acid could lead to the development of novel cancer therapies by targeting these pathways.
Drug Discovery
The pyrrolidine ring is a versatile scaffold for creating biologically active compounds. It allows efficient exploration of pharmacophore space due to its sp3-hybridization and contributes to the stereochemistry of molecules . This makes 2-Pyrrolidin-1-yl-isonicotinic acid a valuable compound in the design of new drugs with various biological profiles.
Pharmacokinetics Modification
Incorporating the pyrrolidine ring into drug molecules can modify their physicochemical properties, potentially improving their absorption, distribution, metabolism, excretion, and toxicity (ADME/Tox) profiles .
Chemical Synthesis
2-Pyrrolidin-1-yl-isonicotinic acid can serve as an intermediate in the synthesis of more complex chemical entities. Its structure allows for various functionalizations, which can lead to the creation of a wide range of derivatives for further study .
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with a pyrrolidine ring, such as 2-pyrrolidin-1-yl-isonicotinic acid, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Mode of Action
The pyrrolidine ring in the compound can efficiently explore the pharmacophore space due to sp3-hybridization, contributing to the stereochemistry of the molecule . This allows the compound to interact with its targets in a unique way, leading to various biological effects.
Biochemical Pathways
Compounds with a pyrrolidine ring have been associated with various biological activities, suggesting that they may affect multiple biochemical pathways .
Pharmacokinetics
The introduction of heteroatomic fragments in these molecules is a useful tool for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .
Result of Action
Compounds with a pyrrolidine ring have been associated with various biological activities, suggesting that they may have multiple molecular and cellular effects .
Action Environment
The structure of the compound, particularly the presence of the pyrrolidine ring, may influence its interaction with the environment and subsequently its biological activity .
properties
IUPAC Name |
2-pyrrolidin-1-ylpyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O2/c13-10(14)8-3-4-11-9(7-8)12-5-1-2-6-12/h3-4,7H,1-2,5-6H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQLHQGBNMJTAEH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC=CC(=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90424433 |
Source
|
| Record name | 2-Pyrrolidin-1-yl-isonicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90424433 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Pyrrolidin-1-yl-isonicotinic acid | |
CAS RN |
98088-04-1 |
Source
|
| Record name | 2-Pyrrolidin-1-yl-isonicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90424433 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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